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Compound of Interest

Compound Name: Maltol propionate

CAS No.: 68555-63-5

Cat. No.: B1583710

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Maltol propionate, a derivative of the naturally occurring organic compound maltol, is a

multifunctional ingredient with emerging applications in cosmetic science. Possessing a unique

and pleasant aroma, it serves as a fragrance agent, imparting sweet, caramel, and fruity notes

to formulations. Beyond its olfactory contributions, maltol propionate is valued for its

antioxidant and skin-conditioning properties, making it a versatile component in a range of

skincare and personal care products.[1] This technical guide provides a comprehensive

overview of maltol propionate, including its physicochemical properties, known applications in

cosmetics, and relevant biological activities, with a focus on its antioxidant and potential anti-

inflammatory effects. Due to the limited publicly available data specifically on maltol
propionate's biological efficacy, this guide also incorporates data from its parent compound,

maltol, to infer potential mechanisms and benefits. Detailed experimental protocols for

evaluating the performance of maltol propionate in cosmetic formulations are also presented.

Physicochemical Properties of Maltol Propionate
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Maltol propionate, also known as 2-methyl-4-oxo-4H-pyran-3-yl propionate, is the ester of

maltol and propionic acid.[1] Its chemical structure combines the pyrone ring of maltol with a

propionate group, influencing its solubility and sensory characteristics. A summary of its key

physicochemical properties is provided in Table 1.

Property Value Reference

Chemical Name
2-Methyl-4-oxo-4H-pyran-3-yl

propionate
[1]

Synonyms
Maltyl propionate, Veltol

propionate
[2]

CAS Number 68555-63-5 [1]

Molecular Formula C₉H₁₀O₄ [1]

Molecular Weight 182.17 g/mol [1]

Appearance
White to pale yellow crystalline

solid or liquid
[1]

Odor Profile

Sweet, caramel, bready, with

fruity (strawberry, jammy)

notes

[2]

Melting Point 40 - 48 °C [1]

Boiling Point 152 - 155 °C [1]

Solubility
Soluble in alcohol; Insoluble in

water
[3]

Purity (typical) ≥ 98% (GC) [1]

Applications in Cosmetic Science
Maltol propionate's utility in cosmetics stems from its diverse functional attributes:

Fragrance Ingredient: Its primary application is as a fragrance component in perfumes,

lotions, and creams.[1] It imparts a warm, sweet, and gourmand scent with nuances of baked

goods and berries.[2]
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Antioxidant: Maltol propionate is described as having antioxidant properties, which can help

protect the skin from oxidative stress induced by environmental aggressors such as UV

radiation and pollution.[1] This activity is likely attributable to the maltol moiety.

Skin-Conditioning Agent: It is also categorized as a skin-conditioning agent, suggesting it

may help to improve the appearance and feel of the skin.[1]

Stabilizer: In some contexts, it is mentioned as an effective stabilizer, contributing to the

shelf-life and quality of cosmetic formulations.[1]

Biological Activity and Mechanism of Action
While specific studies on the biological mechanisms of maltol propionate in skin are limited,

the activities of its parent compound, maltol, have been more extensively researched. It is

plausible that maltol propionate may exert similar effects, potentially after enzymatic

hydrolysis to maltol in the skin.

Antioxidant Activity
Maltol has been shown to possess potent antioxidant properties. It can scavenge free radicals

and chelate metal ions, thereby mitigating oxidative damage. One study indicated that maltol

can inhibit the activation of the NLRP3 inflammasome, a key component of the inflammatory

response that is also linked to oxidative stress.[4] The anti-inflammatory mechanism of maltol

involves the inhibition of reactive oxygen species (ROS) production and caspase-1 activity.[4]

Potential Anti-Inflammatory Effects
Research on maltol has demonstrated its ability to suppress inflammatory responses. For

instance, maltol has been shown to inhibit the activation of the NLRP3 and non-canonical

inflammasomes in macrophages.[4] This suggests a potential role for maltol propionate in

soothing irritated skin and in formulations for sensitive skin types.
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Figure 1: Postulated anti-inflammatory signaling pathway of maltol.

Experimental Protocols
The following sections provide detailed methodologies for key experiments to evaluate the

efficacy and stability of maltol propionate in cosmetic formulations.

In Vitro Antioxidant Capacity Assessment: DPPH Assay
This protocol describes the determination of the free radical scavenging activity of maltol
propionate using the 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay.

5.1.1 Materials and Reagents

Maltol propionate

DPPH (2,2-diphenyl-1-picrylhydrazyl)

Methanol (analytical grade)

Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid) as a positive control

96-well microplate

Microplate reader capable of measuring absorbance at 517 nm

5.1.2 Procedure

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1583710/docs?utm_src=pdf-body-img#maltol-propionate-in-cosmetic-science-an-in-depth-technical-guide
https://www.benchchem.com/product/b1583710/docs?utm_src=pdf-body#maltol-propionate-in-cosmetic-science-an-in-depth-technical-guide
https://www.benchchem.com/product/b1583710/docs?utm_src=pdf-body#maltol-propionate-in-cosmetic-science-an-in-depth-technical-guide
https://www.benchchem.com/product/b1583710/docs?utm_src=pdf-body#maltol-propionate-in-cosmetic-science-an-in-depth-technical-guide
https://www.benchchem.com/product/b1583710/docs?utm_src=pdf-body#maltol-propionate-in-cosmetic-science-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583710?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of Solutions:

Prepare a stock solution of DPPH (0.1 mM) in methanol.

Prepare a stock solution of maltol propionate (e.g., 10 mg/mL) in methanol.

Prepare a series of dilutions of maltol propionate from the stock solution (e.g., 10, 25, 50,

100, 250, 500 µg/mL).

Prepare a series of dilutions of Trolox to serve as a standard curve (e.g., 0-100 µM).

Assay:

In a 96-well microplate, add 50 µL of each maltol propionate dilution to triplicate wells.

Add 50 µL of each Trolox dilution to triplicate wells for the standard curve.

Add 50 µL of methanol to triplicate wells to serve as a blank.

Add 150 µL of the DPPH solution to all wells.

Incubate the plate in the dark at room temperature for 30 minutes.

Measurement:

Measure the absorbance of each well at 517 nm using a microplate reader.

Data Analysis:

Calculate the percentage of DPPH radical scavenging activity using the following formula:

% Inhibition = [(A_control - A_sample) / A_control] * 100 where A_control is the

absorbance of the blank and A_sample is the absorbance of the maltol propionate or

Trolox.

Plot the % inhibition against the concentration of maltol propionate to determine the IC₅₀

value (the concentration required to inhibit 50% of the DPPH radicals).
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The antioxidant capacity can also be expressed as Trolox equivalents (TEAC) by

comparing the results to the Trolox standard curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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